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Compound of Interest

Compound Name: N-Phthaloyl-L-phenylalanine

CAS No.: 5123-55-7

Cat. No.: B554705

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key spectroscopic data for the

chiral molecule N-Phthaloyl-L-phenylalanine. The information detailed herein is essential for

the characterization and quality control of this compound in research and development

settings, particularly in the fields of medicinal chemistry and drug discovery. This document

presents a summary of nuclear magnetic resonance (NMR), infrared (IR), and mass

spectrometry (MS) data, alongside generalized experimental protocols for these analytical

techniques.

Spectroscopic Data
The following tables summarize the available quantitative spectroscopic data for N-Phthaloyl-
L-phenylalanine.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Table 1: ¹H NMR Spectral Data of N-Phthaloyl-L-phenylalanine
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Chemical Shift (δ)
ppm

Multiplicity
Coupling Constant
(J) Hz

Assignment

~7.8-7.9 Multiplet -
Aromatic Protons

(Phthaloyl group)

~7.7 Multiplet -
Aromatic Protons

(Phthaloyl group)

~7.1-7.3 Multiplet -
Aromatic Protons

(Phenyl group)

~5.1 Doublet of Doublets - α-CH

~3.6 Doublet of Doublets - β-CH₂

~3.4 Doublet of Doublets - β-CH₂

~11.0 Broad Singlet -
Carboxylic Acid

Proton (-COOH)

Note: The exact chemical shifts and coupling constants can vary depending on the solvent and

the spectrometer's field strength. The data presented here is a general representation based

on typical spectra.

Table 2: ¹³C NMR Spectral Data of N-Phthaloyl-L-phenylalanine
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Chemical Shift (δ) ppm Assignment

~171.0 Carboxylic Acid Carbonyl (C=O)

~167.5 Phthaloyl Carbonyls (C=O)

~136.0 Aromatic C (Phenyl group, C1)

~134.5 Aromatic CH (Phthaloyl group)

~131.5 Aromatic C (Phthaloyl group)

~129.0 Aromatic CH (Phenyl group)

~128.5 Aromatic CH (Phenyl group)

~127.0 Aromatic CH (Phenyl group)

~123.5 Aromatic CH (Phthaloyl group)

~55.0 α-CH

~37.0 β-CH₂

Note: The chemical shifts are approximate and can be influenced by the experimental

conditions.

Infrared (IR) Spectroscopy
Table 3: Key IR Absorption Bands of N-Phthaloyl-L-phenylalanine
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Wavenumber (cm⁻¹) Intensity Assignment

~3300-2500 Broad O-H stretch (Carboxylic Acid)

~3070 Medium Aromatic C-H stretch

~2930 Medium Aliphatic C-H stretch

~1775 Strong
C=O stretch (Phthaloyl,

asymmetric)

~1710 Strong
C=O stretch (Phthaloyl,

symmetric & Carboxylic Acid)

~1600, 1495, 1450 Medium Aromatic C=C stretch

~1390 Strong C-N stretch

~720 Strong
Aromatic C-H bend (Ortho-

disubstituted)

Mass Spectrometry (MS)
Table 4: Mass Spectrometry Data of N-Phthaloyl-L-phenylalanine

m/z Interpretation

295.08 [M]⁺ (Molecular Ion)

250 [M - COOH]⁺

148 [Phthaloyl group]⁺

147 [C₈H₅NO₂]⁺

104 [C₇H₄O₂]⁺

91 [C₇H₇]⁺ (Tropylium ion)

Note: The fragmentation pattern can vary depending on the ionization technique used.

Experimental Protocols
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The following are generalized experimental protocols for the spectroscopic analysis of N-
Phthaloyl-L-phenylalanine. Specific parameters should be optimized for the instrument in

use.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Sample Preparation:

Weigh 5-10 mg of N-Phthaloyl-L-phenylalanine for ¹H NMR or 20-50 mg for ¹³C NMR.

Dissolve the sample in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g.,

CDCl₃, DMSO-d₆, or Acetone-d₆) in a clean, dry NMR tube.

Ensure the sample is fully dissolved; gentle vortexing or sonication may be applied.

¹H NMR Spectroscopy:

Instrument: 400 MHz (or higher) NMR Spectrometer.

Pulse Program: Standard single-pulse sequence (e.g., 'zg30').

Number of Scans: 16-64, depending on sample concentration.

Relaxation Delay (d1): 1-2 seconds.

Acquisition Time: 3-4 seconds.

Spectral Width: 0-16 ppm.

Temperature: 298 K.

¹³C NMR Spectroscopy:

Instrument: 100 MHz (or higher, corresponding to the ¹H frequency) NMR Spectrometer.

Pulse Program: Proton-decoupled single-pulse sequence (e.g., 'zgpg30').

Number of Scans: 1024 or more, due to the low natural abundance of ¹³C.
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Relaxation Delay (d1): 2-5 seconds.

Acquisition Time: 1-2 seconds.

Spectral Width: 0-220 ppm.

Temperature: 298 K.

Infrared (IR) Spectroscopy
Technique: Attenuated Total Reflectance (ATR) or KBr pellet method.

Instrument: Fourier-Transform Infrared (FT-IR) Spectrometer.

Spectral Range: 4000-400 cm⁻¹.

Resolution: 4 cm⁻¹.

Number of Scans: 16-32.

Procedure (ATR):

Ensure the ATR crystal is clean.

Record a background spectrum.

Place a small amount of the solid sample directly onto the ATR crystal.

Apply pressure using the anvil to ensure good contact.

Collect the sample spectrum.

Mass Spectrometry (MS)
Technique: Electrospray Ionization (ESI) or Electron Impact (EI).

Instrument: High-Resolution Mass Spectrometer (e.g., Q-TOF, Orbitrap).

Sample Preparation (ESI):
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Prepare a dilute solution of the sample (e.g., 1 mg/mL) in a suitable solvent such as

methanol or acetonitrile.

Infuse the solution directly into the mass spectrometer or inject it via a liquid

chromatography system.

Ionization Mode: Positive or negative, depending on the desired information.

Mass Range: m/z 50-500.

Data Acquisition: Full scan mode to obtain the molecular ion and fragmentation patterns.

Experimental Workflow Visualization
The following diagram illustrates a typical workflow for the synthesis and spectroscopic

characterization of N-Phthaloyl-L-phenylalanine.
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Spectroscopic analysis workflow for N-Phthaloyl-L-phenylalanine.

To cite this document: BenchChem. [Spectroscopic Profile of N-Phthaloyl-L-phenylalanine: A
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[https://www.benchchem.com/product/b554705/docs#spectroscopic-profile-of-n-phthaloyl-l-
phenylalanine-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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